BENGHE Validation & Comparative

Check Availability & Pricing

Technical Comparison: Reactivity &
Physicochemical Profiles of Nitro-Cresol
Isomers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

1-(Benzyloxy)-4-methyl-2-
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Cat. No.: B7889919

Get Quote

Executive Summary

This guide provides a high-resolution comparison between 2-nitro-4-methylphenol and 4-nitro-

2-methylphenol. While these molecules are constitutional isomers sharing the same molecular
formula (

), their reactivity profiles diverge significantly due to the "Ortho Effect"—specifically, the
presence or absence of Intramolecular Hydrogen Bonding (IMHB).

o 2-Nitro-4-methylphenol (Isomer A): Characterized by strong IMHB, low melting point, and
steam volatility. It exhibits reduced acidity and nucleophilicity due to chelation.

¢ 4-Nitro-2-methylphenol (Isomer B): Characterized by intermolecular hydrogen bonding, high
melting point, and non-volatility. It displays higher acidity and superior nucleophilic reactivity
in

reactions.
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Structural & Physicochemical Analysis[1][2][3]

The defining feature distinguishing these isomers is the interaction between the phenolic
hydroxyl (-OH) and the nitro (-ngcontent-ng-c2699131324="" _nghost-ng-c2339441298=""
class="inline ng-star-inserted">

) group.
Feature 2-Nitro-4-methylphenol 4-Nitro-2-methylphenol
CAS Number 119-33-5 99-53-6
Common Name 2-Nitro-p-cresol 4-Nitro-o-cresol
Nitro Position Ortho (adjacent to OH) Para (opposite to OH)
H-Bonding Mode Intramolecular (Chelation) Intermolecular (Association)
Melting Point 32-35 °C (Low) 93-98 °C (High)
Boiling Point ~125 °C (at 20 mmHg) Decomposes / High
Steam Volatility Yes (Volatile) No (Non-volatile)
Acidity (
~7.6 (Weaker acid) ~7.3 (Stronger acid)
)
Solubility Soluble in non-polar solvents Soluble in polar solvents

Structural Visualization: The Hydrogen Bonding
Divergence

The following diagram illustrates the chelation ring in the ortho-isomer versus the polymeric
association in the para-isomer.
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Caption: Figure 1. Mechanistic divergence in hydrogen bonding. The ortho-isomer forms a
discrete chelate, preventing lattice formation (low MP), while the para-isomer forms a robust

intermolecular network (high MP).

Reactivity Profile
Acidity and Deprotonation

4-Nitro-2-methylphenol is more acidic.

e Mechanism: The para-nitro group exerts a powerful resonance withdrawing effect (-R) that

stabilizes the phenoxide anion without steric penalty.

o Ortho-Effect: In 2-nitro-4-methylphenol, the IMHB stabilizes the neutral phenol molecule
more than the phenoxide anion. Breaking this H-bond requires energy, making deprotonation
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thermodynamically less favorable compared to the para-isomer.
Nucleophilic Substitution (O-Alkylation)
4-Nitro-2-methylphenol reacts faster.

» Steric Hindrance: The ortho-nitro group in 2-nitro-4-methylphenol physically blocks the
approach of electrophiles (e.g., alkyl halides) to the phenolic oxygen.

» Electronic "Locking": The lone pairs on the oxygen in the ortho-isomer are partially tied up in
the intramolecular hydrogen bond, reducing their nucleophilicity. The para-isomer's oxygen is
sterically accessible and electronically available.

Electrophilic Aromatic Substitution (EAS)

When subjecting these molecules to further substitution (e.g., bromination):

e 2-Nitro-4-methylphenol: The -OH directs ortho/para.[1][2] The -CH3 directs ortho/para.[2]
The -NO2 directs meta.

o Target: Position 6 (Ortho to OH, Meta to NO2). This position is highly activated.[1][2]
¢ 4-Nitro-2-methylphenol:

o Target: Position 6 (Ortho to OH, Meta to NO2). Also highly activated.
Experimental Protocols

Protocol A: Self-Validating Separation via Steam
Distillation

This protocol exploits the volatility difference caused by IMHB. It is the gold standard for
separating these isomers from a crude nitration mixture.

Objective: Isolate 2-nitro-4-methylphenol (volatile) from 4-nitro-2-methylphenol (non-volatile).

Workflow Diagram:
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Caption: Figure 2. Separation logic. The ortho-isomer (A) co-distills with water due to low
boiling point; the para-isomer (B) remains in the flask.

Step-by-Step Methodology:

¢ Setup: Place the crude mixture in a round-bottom flask equipped with a steam inlet and a
condenser.

« Distillation: Pass vigorous steam through the mixture.

o Observation (Self-Check): The distillate should appear as a cloudy yellow emulsion. If the
distillate runs clear, the volatile ortho-isomer is fully removed.
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e |solation (Ortho): Cool the distillate. 2-Nitro-4-methylphenol will crystallize (MP ~34°C) or
form an oil. Extract with dichloromethane if necessary.

« Isolation (Para): Filter the hot residue in the boiling flask. Upon cooling, 4-nitro-2-
methylphenol (MP ~96°C) will crystallize.

Protocol B: Comparative O-Alkylation Kinetics

Objective: Demonstrate the reduced nucleophilicity of the ortho-isomer.

Reagents: Dissolve 1.0 eq of phenol isomer in Acetone. Add 1.2 eq

and 1.1 eq Methyl lodide (Mel).

Conditions: Reflux at 56°C.

Monitoring: TLC (Hexane:Ethyl Acetate 8:2).

Expected Result:

o 4-Nitro-2-methylphenol: Complete conversion < 2 hours. The phenoxide is readily formed
and sterically accessible.

o 2-Nitro-4-methylphenol: Significant starting material remains at 2 hours. Requires longer
time or stronger base (e.g., NaH in DMF) to break the intramolecular H-bond and
overcome steric hindrance.

References

» National Institute of Standards and Technology (NIST).Phenol, 4-methyl-2-nitro- (CAS 119-
33-5) Properties.[3] NIST Chemistry WebBook. [Link]

e PubChem.4-Methyl-2-nitrophenol Compound Summary. National Library of Medicine. [Link]

e Gunduz, T. et al.Spectrometric Determination of pK Values for some Phenolic Compounds in
Acetonitrile—Water Mixture. Journal of the Serbian Chemical Society. [Link]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/00008391
https://webbook.nist.gov/cgi/cbook.cgi?ID=C119335&Mask=4
https://pubchem.ncbi.nlm.nih.gov/compound/8391
http://www.doiserbia.nb.rs/img/doi/0352-5139/2006/0352-51390603267G.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7889919?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b7889919?utm_src=pdf-custom-synthesis#bc-rfq
https://www.oreateai.com/blog/nitrophenols-unpacking-the-differences-between-2nitrophenol-and-4nitrophenol/fe98dc647e6a6dfd84fab142032cdc81
https://www.oreateai.com/blog/nitrophenols-unpacking-the-differences-between-2nitrophenol-and-4nitrophenol/fe98dc647e6a6dfd84fab142032cdc81
https://pdf.benchchem.com/1294/challenges_in_the_nitration_of_o_cresol_to_produce_2_Methyl_5_nitrophenol.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/00008391
https://www.benchchem.com/product/b7889919/docs#technical-comparison-reactivity-physicochemical-profiles-of-nitro-cresol-isomers
https://www.benchchem.com/product/b7889919/docs#technical-comparison-reactivity-physicochemical-profiles-of-nitro-cresol-isomers
https://www.benchchem.com/product/b7889919/docs#technical-comparison-reactivity-physicochemical-profiles-of-nitro-cresol-isomers
https://www.benchchem.com/product/b7889919/docs#technical-comparison-reactivity-physicochemical-profiles-of-nitro-cresol-isomers
https://www.benchchem.com/product/b7889919?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7889919?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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